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Compound of Interest

Compound Name: O-Cymene

Cat. No.: B1210590

This document provides essential safety protocols and logistical information for the handling
and disposal of 0-Cymene (1-methyl-2-isopropylbenzene). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
by minimizing exposure risks and outlining clear steps for routine operations and emergency
situations.

Hazard Identification and Classification

O-Cymene is a flammable aromatic hydrocarbon that presents several health and physical
hazards.[1][2] Understanding these risks is the first step toward safe handling.
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Hazard . - :
o Description GHS Pictogram Signal Word
Classification
Flammable liquid and
vapor.[2][3] Keep
Flammable Liquid away from heat, & Warning
sparks, open flames,
and hot surfaces.[1]
Causes skin irritation.
Skin Irritation [1] Avoid contact with | Warning
skin.[3]
o Causes serious eye ]
Eye Irritation S | Warning
irritation.[1]
May be fatal if
Aspiration Hazard swallowed and enters Gesundheitsgefahr Danger

airways.[4]

Occupational Exposure Limits

While some jurisdictions have not established specific occupational exposure limits for o-

Cymene, it is crucial to minimize inhalation exposure.[1][5] The following table includes limits

established in other regions for reference.

Jurisdiction

Time-Weighted Average (8-

Hour)

Short-Term Exposure Limit
(15-Minute)

Denmark[3]

25 ppm (135 mg/m3)

50 ppm (270 mg/m3)

USA (OSHA/NIOSH)

No specific limits established.

[5]

No specific limits established.

[5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling o-Cymene

to prevent skin/eye contact, irritation, and inhalation.[1][3]
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Protection Type

Required Equipment

Specifications and
Procedures

Eye & Face Protection

Safety Glasses & Face Shield

Weatr tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[3] A
face shield should be worn
when there is a significant risk

of splashing.[1]

Skin & Body Protection

Chemical-Resistant Gloves &
Lab Coat

Handle with chemical-
impermeable gloves (e.g.,
Nitrile, Neoprene).[3][6] Gloves
must be inspected before use
and disposed of according to
good laboratory practices after
contact.[1] Wear a flame-
retardant, antistatic lab coat or

impervious clothing.[1]

Respiratory Protection

Respirator (as needed)

Work should be conducted in a
well-ventilated area or a
chemical fume hood to
minimize vapor inhalation.[1][3]
If exposure limits are exceeded
or ventilation is inadequate,
use a full-face respirator with
appropriate cartridges tested
and approved by NIOSH (US)
or CEN (EVU).[1][3]

Operational Plans: Handling and Storage

Adherence to strict handling and storage protocols is essential for preventing accidents and

ensuring a safe laboratory environment.

Standard Handling Protocol
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» Preparation: Before handling, ensure a chemical fume hood is operational and an
emergency shower and eyewash station are accessible.[5][7]

e Grounding: Ground and bond the container and receiving equipment to prevent static
discharge, which can ignite flammable vapors.[3]

e Personal Protective Equipment: Don all required PPE as specified in the table above.

e Dispensing: Handle in a well-ventilated area, preferably within a chemical fume hood.[3] Use
non-sparking tools for all operations.[3] Avoid inhaling vapor or mist.[1]

e Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with
soap and water.[1]

» Container Management: Keep the container tightly closed when not in use.[3] Containers
that have been opened must be carefully resealed and kept upright to prevent leakage.[8]

Storage Plan

» Store in a cool, dry, and well-ventilated place away from sources of ignition.[1][3][8]
o Keep containers tightly closed and properly labeled.[3]

o Store away from incompatible materials, such as strong oxidizing agents.[9]

Emergency Protocols: Spills and First Aid

Immediate and appropriate action during an emergency can significantly mitigate harm.

Spill Response Protocol

In the event of a spill, follow these steps methodically:

e Ignition Source Control: Immediately remove all sources of ignition (e.g., turn off equipment,
extinguish open flames).[3]

o Evacuation and Ventilation: Evacuate non-essential personnel from the spill area. Ensure the
area is well-ventilated.[3]
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Don PPE: Wear the appropriate PPE, including respiratory protection, before attempting to
clean the spill.[1]

Containment: Prevent further leakage or spillage if it is safe to do so.[1] Use a non-
combustible absorbent material like sand, earth, or vermiculite to contain the spill.[1] Do not
let the product enter drains.[1]

Collection: Collect the absorbent material and place it into a suitable, labeled container for
chemical waste disposal.[1][8]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste container according to institutional and local environmental
regulations.[3]
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Spill Detected

Assess Spill Size &
Remove Ignition Sources

Evacuate Area &
Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Non-Combustible Absorbent

Collect Contaminated Material
into Labeled Waste Container

Decontaminate Spill Area

i

Dispose of Waste via
Licensed Contractor

i

Report Incident to
Safety Officer

Click to download full resolution via product page

Caption: Logical workflow for responding to an o-Cymene spill.
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First Aid Measures

Exposure Route Immediate Action

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o ) ] ] ]
respiration. Seek immediate medical attention.

[1]

Immediately take off all contaminated clothing.
Wash the affected area with soap and plenty of

Skin Contact o .
water. Consult a physician if irritation persists.[1]

[3]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3]

Do NOT induce vomiting.[1] Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1]

Disposal Plan

All waste containing o-Cymene, including contaminated absorbent materials and disposable
PPE, must be treated as hazardous waste.

» Waste Collection: Collect all o-Cymene waste in a designated, sealed, and properly labeled
container.[1]

o Storage of Waste: Store waste containers in a cool, dry, well-ventilated area designated for
hazardous waste, away from ignition sources.

o Disposal: Arrange for disposal through a licensed professional waste disposal service.[7] Do
not dispose of via standard drains or trash. All disposal must be in accordance with local,
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state, and federal regulations.[3] Contaminated packaging should also be disposed of as
hazardous waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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